Ph-S-Pip(Boc)-OH

• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenylsulfanylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C17H23NO4S/c1-16(2,3)22-15(21)18-11-9-17(10-12-18,14(19)20)23-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,19,20)
• InChI Key: WLDQIRTWQMYIOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C(=O)O)SC2=CC=CC=C2
• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol

Description

Ph-S-Pip(Boc)-OH is a synthetic molecule that is used in a variety of applications, ranging from laboratory experiments to industrial processes. It is a versatile, highly reactive molecule that can be used to synthesize a variety of different compounds. It is a key component in the synthesis of peptides, proteins, and other important molecules.

Mechanism of Action

The mechanism of action of Ph-S-Pip(Boc)-OH is based on the formation of a phosphonium salt from a phosphonium halide and a base such as triethylamine. This salt is then reacted with an alcohol to form the desired product. The reaction is typically carried out in aqueous solution at room temperature.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ph-S-Pip(Boc)-OH are not yet fully understood. However, it is known to be a highly reactive molecule that can interact with other molecules to form new compounds. It is also known to be involved in the synthesis of peptides, proteins, and other important molecules.

Advantages and Limitations for Lab Experiments

The main advantage of Ph-S-Pip(Boc)-OH is its versatility. It can be used in a variety of laboratory experiments and can be used to synthesize a variety of different compounds. Its reactivity also makes it ideal for rapid synthesis. However, its reactivity can also be a limitation in certain experiments, as it can lead to the formation of unwanted side products.

Future Directions

The future of Ph-S-Pip(Boc)-OH is bright. There are a number of potential applications for this molecule, including the synthesis of peptides, proteins, and other important molecules. In addition, it could be used in the synthesis of pharmaceuticals and other biologically active compounds. It could also be used as a catalyst in organic synthesis, and as a reagent in the synthesis of polymers and dendrimers. Finally, it could be used in the development of new materials for industrial applications.

Synthesis Methods

The synthesis of Ph-S-Pip(Boc)-OH involves a two-step reaction. The first step is the formation of a phosphonium salt from a phosphonium halide and a base such as triethylamine. The second step is the reaction of the phosphonium salt with an alcohol to form the desired product. In this synthesis, the alcohol is usually a protected alcohol such as Boc-OH. The reaction is typically carried out in aqueous solution at room temperature.

Scientific Research Applications

Ph-S-Pip(Boc)-OH is a versatile molecule that is used in a variety of scientific research applications. It is commonly used in the synthesis of peptides, proteins, and other important molecules. It is also used in the synthesis of organic compounds such as polymers and dendrimers. In addition, it is used in the synthesis of pharmaceuticals and other biologically active compounds.